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Compound of Interest

Compound Name: Dichloroisocyanuric acid

Cat. No.: B1222217 Get Quote

This technical guide provides a comprehensive overview of dichloroisocyanuric acid,

including its chemical identity, physicochemical properties, synthesis, and mechanism of action,

with a focus on its application as a disinfectant. The information is intended for researchers,

scientists, and professionals in drug development and chemical manufacturing.

Chemical Identity

IUPAC Name: 1,3-dichloro-1,3,5-triazinane-2,4,6-trione[1][2][3]

CAS Number: 2782-57-2[1][2]

Dichloroisocyanuric acid, also known as dichlor, is a chlorinated derivative of cyanuric acid.

[3] It is a stable source of chlorine and is widely used for disinfection and bleaching.[3] It is

commercially available as the free acid and as its sodium and potassium salts.

Quantitative Data
The physicochemical properties of dichloroisocyanuric acid and its common salts are

summarized in the tables below for easy comparison.

Table 1: Physicochemical Properties of Dichloroisocyanuric Acid
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Property Value References

Molecular Formula C₃HCl₂N₃O₃ [1][2]

Molar Mass 197.96 g/mol [1][2]

Appearance White crystalline solid/powder [3][4][5]

Odor Pungent, chlorine-like [3][4]

Melting Point 225 °C (437 °F; 498 K) [1][6]

Density 2.2 g/cm³ [1]

Solubility in Water Insoluble (<1 mg/ml at 27°C) [2][6]

Available Chlorine ~72% [3]

Table 2: Physicochemical Properties of Dichloroisocyanuric Acid Salts

Property
Sodium
Dichloroisocyanurate

Sodium
Dichloroisocyanurate
Dihydrate

CAS Number 2893-78-9 51580-86-0

Molecular Formula C₃Cl₂N₃NaO₃ C₃Cl₂N₃NaO₃·2H₂O

Molar Mass 219.95 g/mol 255.98 g/mol

Appearance
White crystalline powder or

granules

White crystalline powder or

granules

Melting Point 225 °C 252 °C (decomposition)

Density 1 g/cm³ 1.97 g/cm³ at 25°C

Solubility in Water Soluble (1:4 at 25°C) 236.8 g/L

pH (in water) 5.5 - 6.5 6.7 (10 g/L at 20°C)

Available Chlorine ~61% -

References [7][8][9][10] [2][11][12]
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Experimental Protocols: Synthesis of
Dichloroisocyanuric Acid
The primary method for the synthesis of dichloroisocyanuric acid is the chlorination of

cyanuric acid.[1]

Direct Chlorination of Cyanuric Acid
This process involves the direct reaction of chlorine gas with an aqueous slurry of cyanuric

acid.

Materials:

Cyanuric acid

Chlorine gas (Cl₂)

Water

Procedure:

An aqueous slurry of cyanuric acid is prepared in a reaction vessel.

Chlorine gas is bubbled through the slurry.

The reaction is typically carried out at a controlled temperature, preferably below 25°C, to

manage the exothermic nature of the reaction.[2]

The reaction proceeds according to the following equation: (C(O)NH)₃ + 2 Cl₂ →

(C(O)NCl)₂(C(O)NH) + 2 HCl[1]

The resulting dichloroisocyanuric acid, being sparingly soluble in water, precipitates out of

the solution as a colorless solid.[1]

The solid product is then separated by filtration, washed with water, and dried.

Note: The degree of chlorination must be carefully controlled to prevent the formation of

trichloroisocyanuric acid.[2]
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Synthesis using Dichloro Monoxide
An alternative laboratory-scale synthesis involves the use of dichloro monoxide.

Materials:

Cyanuric acid

Dichloro monoxide (Cl₂O)

Water

Procedure:

Prepare an aqueous slurry of cyanuric acid (e.g., 2 kg in 18 L of water) at 25°C.[13]

Cool the slurry to 15°C.[13]

Slowly add dichloro monoxide (e.g., 1.41 kg over 1.5 hours) to the slurry.[13]

Continue the reaction until the pH of the system drops to 2.[13]

Filter the reaction mixture to isolate the solid product.[13]

Wash the solid with water and dry at 110°C for 3 hours to obtain dichloroisocyanuric acid.

[13] This method can yield a product with an available chlorine content of 70.0% and a yield

of 96% based on cyanuric acid.[13]

Diagrams
Synthesis Workflow of Dichloroisocyanuric Acid and its
Sodium Salt
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Dichloroisocyanuric Acid (DCCA) Synthesis

Sodium Dichloroisocyanurate (NaDCC) Synthesis
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Click to download full resolution via product page

Caption: Synthesis workflow for Dichloroisocyanuric Acid and its sodium salt.

Mechanism of Action: Hydrolysis and Disinfection
Dichloroisocyanuric acid and its salts act as disinfectants by releasing hypochlorous acid

(HOCl) in water. Hypochlorous acid is a potent antimicrobial agent.

Dichloroisocyanuric Acid
(C₃HCl₂N₃O₃)

Hypochlorous Acid (HOCl)

+ 2 H₂O

Cyanuric Acid

+ 2 H₂O

Water (H₂O)

Equilibrium Disinfection

Hypochlorite Ion (OCl⁻) Hydrogen Ion (H⁺)
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Caption: Hydrolysis of Dichloroisocyanuric Acid and disinfection mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

